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Compound of Interest

Compound Name: Picrotoxin

Cat. No.: B1677862

Audience: Researchers, scientists, and drug development professionals.

Introduction

Picrotoxin is a non-competitive antagonist of the y-aminobutyric acid type A (GABA-A)
receptor, a ligand-gated ion channel that mediates the majority of fast inhibitory
neurotransmission in the central nervous system.[1] By blocking the chloride ion channel of the
GABA-A receptor, picrotoxin acts as a potent convulsant and is an essential pharmacological
tool for studying inhibitory signaling, synaptic plasticity, and models of epilepsy.[2][3]

Given its potency, achieving accurate and reproducible experimental results is critically
dependent on the proper preparation and storage of picrotoxin solutions. Picrotoxin is
sparingly soluble in agueous solutions, making organic solvents necessary for creating
concentrated stock solutions.[1] Dimethyl sulfoxide (DMSOQ) is an excellent solvent for
picrotoxin, allowing for the preparation of high-concentration stocks that are stable when
stored correctly.[1][4]

This document provides a detailed protocol for preparing stable picrotoxin stock solutions in
DMSO, including quantitative data, storage recommendations, and safety precautions.

Quantitative Data Summary

The following tables provide essential data for the preparation of picrotoxin solutions. For
precise calculations, always refer to the batch-specific molecular weight provided on the
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manufacturer's certificate of analysis.

Table 1: Physicochemical Properties of Picrotoxin

Property Value Reference(s)
Molecular Formula C15H1807 * C15H1606 [11[2]
Molecular Weight ~602.6 g/mol [1112]
CAS Number 124-87-8 [1]
Appearance WT:e to light yellow crystalline (2]

soli

| Purity | 97-98% |[2] |

Table 2: Solubility of Picrotoxin

Maximum
Solvent . Notes Reference(s)
Concentration

Use of fresh,

anhydrous DMSO
~30 mg/mL to 100 .
DMSO is recommended as  [1][4]

mg/mL (~166 mM) .
moisture can

reduce solubility.

Gentle warming may
~15 mg/mL to 100 i
Ethanol be required to fully [1114]
mg/mL (~166 mM) ]
dissolve.

Insoluble to sparingly Not recommended for
Water , [4][5]
soluble (~3-4 mg/mL) stock solutions.

| DMSO:PBS (1:3, pH 7.2) | ~0.25 mg/mL | Aqueous dilutions should be used the same day. |[1]
|

Table 3: Stability and Storage Recommendations
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Storage ]

Form Duration Reference(s)
Temperature

Solid Powder -20°C 24 years [1]

DMSO Stock Solution -80°C Up to 1 year [4]

DMSO Stock Solution -20°C Up to 1 month [41[6]

| Aqueous Working Solution | 2-8°C | < 1 day |[1] |

Experimental Protocol: Preparation of 100 mM
Picrotoxin Stock in DMSO

This protocol describes the preparation of a 100 mM stock solution of picrotoxin in DMSO.

Materials

e Picrotoxin powder (e.g., CAS 124-87-8)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile, amber or opaque microcentrifuge tubes or cryovials
» Vortex mixer

e Sonicator bath (optional)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

Hazard: Picrotoxin is a potent neurotoxin and a hazardous substance with high acute toxicity.
[2][7] Handle with extreme care in a designated area, such as a chemical fume hood. Avoid
inhalation of powder and prevent any skin or eye contact.
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Step-by-Step Procedure

o Calculate Required Mass:
o Determine the desired volume and concentration of the stock solution.

o Use the following formula: Mass (mg) = Desired Volume (mL) x Desired Concentration
(mM) x Molecular Weight ( g/mol ) / 1000

o Example for 1 mL of 100 mM stock: Mass (mg) = 1 mL x 100 mM x 602.6 g/mol / 1000 =
60.26 mg

¢ Weigh Picrotoxin:

o In a chemical fume hood, carefully weigh the calculated mass (e.g., 60.26 mg) of
picrotoxin powder.

o Transfer the powder directly into a sterile, appropriately sized tube (e.g., a 1.5 mL amber
microcentrifuge tube).

e Solubilization:

o Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the
picrotoxin powder. It is crucial to use fresh, high-purity DMSO, as absorbed moisture can
significantly decrease solubility.[4][8]

o Tightly cap the tube.
 Dissolution:
o Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.
o Visually inspect the solution against a light source to ensure no solid particulates remain.

o If the compound does not fully dissolve, brief sonication or gentle warming (e.g., in a 37°C
water bath) can be used to aid dissolution.[6][7]

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles which can degrade the compound, divide the stock

solution into smaller, single-use aliquots (e.g., 10-20 uL) in sterile, clearly labeled cryovials
or microcentrifuge tubes.

o For long-term storage (up to one year), store the aliquots at -80°C.[4]

o For short-term storage (up to one month), store at -20°C.[4]

Visualization
Picrotoxin Stock Solution Workflow
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Preparation Steps

1. Calculate Mass
(e.g., 60.26 mg for 1 mL of 100 mM)

:

2. Weigh Powder
(Use fume hood and PPE)

'

3. Add Anhydrous DMSO
(e.g., 1 mL)

'

4. Dissolve Completely
(Vortex / Sonicate)

Stolage

5. Aliquot into single-use tubes

;

6. Store Frozen
(-20°C short-term, -80°C long-term)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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